Cas no 899995-41-6 (5-2-(4-chlorophenyl)-2-oxoethyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 5-2-(4-chlorophenyl)-2-oxoethyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 899995-41-6
• MF: C₁₅H₁₃ClN₄O₃
• MW: 332.741721868515
• CID: 5493428
• Update Time: 2025-10-29

5-2-(4-chlorophenyl)-2-oxoethyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 5-[2-(4-chlorophenyl)-2-oxoethyl]-1,5-dihydro-1-(2-hydroxyethyl)-
• 5-2-(4-chlorophenyl)-2-oxoethyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C15H13ClN4O3/c16-11-3-1-10(2-4-11)13(22)8-19-9-17-14-12(15(19)23)7-18-20(14)5-6-21/h1-4,7,9,21H,5-6,8H2
• InChI Key： QHGOADITAUMESH-UHFFFAOYSA-N
• SMILES： C1N(CC(C2=CC=C(Cl)C=C2)=O)C(=O)C2C=NN(CCO)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-2-(4-chlorophenyl)-2-oxoethyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Recent Advances in the Study of 5-2-(4-chlorophenyl)-2-oxoethyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (CAS: 899995-41-6)

The compound 5-2-(4-chlorophenyl)-2-oxoethyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (CAS: 899995-41-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyrimidinone derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 5-2-(4-chlorophenyl)-2-oxoethyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to improve the yield and purity of the compound. These efforts have led to the development of more efficient and scalable synthetic routes, which are crucial for further preclinical and clinical evaluations.

In terms of pharmacological activity, this compound has demonstrated promising results as a kinase inhibitor. Specifically, it has shown potent inhibitory effects against certain protein kinases involved in inflammatory and oncogenic pathways. In vitro studies have revealed that the compound exhibits high selectivity and efficacy, making it a potential candidate for the treatment of diseases such as cancer and autoimmune disorders. The molecular docking studies have further elucidated its binding interactions with target kinases, providing insights into its mechanism of action.

Preclinical evaluations of 5-2-(4-chlorophenyl)-2-oxoethyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one have also been conducted to assess its pharmacokinetic and toxicological profiles. These studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, along with a manageable toxicity profile. However, further optimization is required to enhance its bioavailability and reduce potential off-target effects.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory and immunomodulatory effects. Preliminary data suggest that the compound can modulate key inflammatory cytokines and signaling pathways, highlighting its versatility as a therapeutic agent.

Despite these promising findings, several challenges remain in the development of 5-2-(4-chlorophenyl)-2-oxoethyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one as a drug candidate. These include the need for more extensive in vivo studies to validate its efficacy and safety, as well as the optimization of its formulation for clinical use. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, the recent research on 5-2-(4-chlorophenyl)-2-oxoethyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (CAS: 899995-41-6) underscores its potential as a multifaceted therapeutic agent. Its kinase inhibitory properties, combined with its favorable pharmacokinetic profile, make it a promising candidate for further development. Continued research and collaboration will be key to unlocking its full therapeutic potential and addressing the remaining challenges in its development.